Cas no 941914-74-5 (N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 941914-74-5
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 5499962
• Update Time: 2025-05-30

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C21H22N4O4S/c1-14-5-6-17(13-15(14)2)20-23-24-21(29-20)22-19(26)16-7-9-18(10-8-16)30(27,28)25-11-3-4-12-25/h5-10,13H,3-4,11-12H2,1-2H3,(H,22,24,26)
• InChI Key： LRXWKEPZNLGLPG-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C(C)=C2)O1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Additional information on N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide

N-5-(3,4-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide: A Comprehensive Overview

The compound with CAS No. 941914-74-5, known as N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a benzamide core, a 1,3,4-oxadiazole ring system, and a pyrrolidine sulfonyl group. The presence of these functional groups makes it a versatile molecule with unique chemical and physical properties.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and materials science. The 1,3,4-oxadiazole ring system is known for its stability and ability to form strong hydrogen bonds, making it an ideal component for designing bioactive molecules. In the case of N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide, the oxadiazole group plays a crucial role in enhancing the molecule's solubility and bioavailability. This makes it a promising candidate for applications in pharmaceuticals and agrochemicals.

The pyrrolidine sulfonyl group attached to the benzamide core further enhances the compound's stability and reactivity. Pyrrolidine derivatives are widely used in organic synthesis due to their ability to act as both nucleophiles and electrophiles. In this compound, the sulfonyl group contributes to the molecule's hydrophilicity, which is essential for its interaction with biological systems. Recent research has shown that such modifications can significantly improve the pharmacokinetic properties of drugs.

The 3,4-dimethylphenyl substituent adds another layer of complexity to this compound's structure. The methyl groups on the phenyl ring not only increase the molecule's lipophilicity but also provide steric protection to the sensitive functional groups. This substitution pattern is particularly advantageous in drug design, where maintaining a balance between hydrophilicity and lipophilicity is critical for achieving optimal therapeutic effects.

From a synthetic perspective, the preparation of N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide involves a series of intricate reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the oxadiazole ring system through cyclization reactions involving 1H-pyrazole derivatives. This is followed by nucleophilic substitution reactions to introduce the benzamide and pyrrolidine sulfonyl groups.

Recent advancements in green chemistry have also made it possible to synthesize this compound using more environmentally friendly methods. For instance, microwave-assisted synthesis has been employed to reduce reaction times and minimize waste generation. These developments underscore the commitment of chemists to creating sustainable pathways for synthesizing complex molecules like this one.

In terms of applications, N-5-(3,4-dimethylphenyl)-1,3,4-Oxadiazol -2 - yl - 4 - (pyrrolidine - 1 - sulfonyl ) benzamide has shown potential in several areas. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and sensor technology. Additionally, its unique electronic properties render it suitable for applications in organic electronics and optoelectronics.

One of the most exciting areas of research involving this compound is its potential use in drug delivery systems. The combination of its hydrophilic sulfonyl group and lipophilic phenyl substituents allows for controlled drug release profiles. Recent studies have demonstrated that this compound can be used as a carrier for poorly water-soluble drugs, significantly improving their bioavailability.

In conclusion,N -5 -( 3 , 4 - dimethylphenyl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 4 -( pyrrolidine - 1 - sulfonyl ) benzamide represents a remarkable achievement in modern organic chemistry. Its complex structure endows it with unique properties that make it suitable for a wide range of applications. As research continues to uncover new insights into its potential uses , this compound is poised to play an increasingly important role in various fields , from pharmaceuticals to materials science .